Suppressor of FK-506 1

• CAS No.: 678997-25-6
• Product Name: Suppressor of FK-506 1
• Molecular Formula: C23H37ClN2O2
• Molecular Weight: 409 g/mol
• IUPAC Name: cyclohexylmethyl 4-(N'-octylcarbamimidoyl)benzoate;hydrochloride
• Standard InChI: InChI=1S/C23H36N2O2.ClH/c1-2-3-4-5-6-10-17-25-22(24)20-13-15-21(16-14-20)23(26)27-18-19-11-8-7-9-12-19;/h13-16,19H,2-12,17-18H2,1H3,(H2,24,25);1H
• Standard InChIKey: URYYYIJUCLTKBY-UHFFFAOYSA-N
• SMILES: CCCCCCCCN=C(C1=CC=C(C=C1)C(=O)OCC2CCCCC2)N.Cl
• Canonical SMILES: CCCCCCCCN=C(C1=CC=C(C=C1)C(=O)OCC2CCCCC2)N.Cl
• Appearance: Solid powder
• Description: SKF1 is a suppressor of the ability of FK506 to inhibit cell growth in the presence of high levels of NaCl, inducing cell death in low salt conditions, interacting directly with yeast mitochodria.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SKF1
• Reference: 1: Butcher RA, Schreiber SL. A small molecule suppressor of FK506 that targets the mitochondria and modulates ionic balance in Saccharomyces cerevisiae. Chem Biol. 2003 Jun;10(6):521-31. PubMed PMID: 12837385.
• PubChem Compound: 16079010
• Last Modified: Nov 11 2021